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Analysis of Propaquizafop in Gaseous and Particulate Phases of Ambient Air Using GC-MS/MS and

LC-QTOF

Introduction

Propaquizafop is a selective herbicide used for post-emergence control of grasses in broad-leaved crops. As

an aryloxyphenoxypropionate, it can enter the atmosphere through spray drift and volatilization after

application [1] [2]. Monitoring its presence in both the particulate and gaseous phases of air is crucial for

assessing environmental transport and human exposure. This application note describes a detailed protocol

adapted from a validated method for the determination of over 300 pesticides in air [1]. The method employs

active high-volume sampling, optimized extraction techniques (QuEChERS for particulates and cold-column

extraction for the gaseous phase), and analysis with complementary mass spectrometry techniques.

Experimental Protocol

2.1. Reagents and Materials

Standards: Propaquizafop analytical standard (≥96% purity, e.g., from Dr. Ehrenstorfer or Sigma-
Aldrich) [1].
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Internal Standards: Isotope-labelled internal standards, such as tebuconazole-D6 or chlorpyrifos-

D10 [1].
Solvents: HPLC grade Acetonitrile, Dichloromethane, Methanol, Acetone, Hexane.

Sampling Media:
Gaseous Phase: Pre-cleaned glass columns filled with a combination of Polyurethane Foam

(PUF) and XAD-2 resin (55 g) [1].
Particulate Phase: Glass-Fibre Filters (GFFs), 150 mm diameter [1].

Consumables: For QuEChERS: anhydrous MgSO₄, NaCl, Sodium Acetate, PSA, and C18 sorbents.
Syringe filters (0.2 µm, regenerated cellulose) [1].

2.2. Sample Collection

Equipment: High-volume air samplers.

Procedure:
Load a pre-cleaned GFF into the filter holder for particulate collection.

Load a pre-cleaned PUF/XAD-2 column for gaseous phase collection.
Deploy the sampler for a typical duration of 24 hours, targeting a sampled air volume between

500 - 2500 m³ [1]. Record the exact flow rate and time to calculate the total air volume.
Post-sampling, seal the GFF and PUF/XAD-2 column in separate airtight containers and store

at -20°C until extraction.

2.3. Sample Preparation and Extraction

The extraction workflow for the two phases is distinct, as summarized below.

Table 1: Optimized Extraction Methods for Airborne Pesticides

Parameter Particulate Phase (GFF) Gaseous Phase (PUF/XAD-2)

Extraction Method QuEChERS Cold-column Extraction

Extraction Solvent Acetonitrile [1] Dichloromethane [1]

| Key Steps | 1. Spike with internal standard. 2. Extract with solvent. 3. Add salts (MgSO₄, NaOAc) for

partitioning. 4. Shake & centrifuge. 5. Clean supernatant with d-SPE (PSA, C18, MgSO₄). 6. Filter before

analysis [1]. | 1. Spike with internal standard. 2. Soak the column in solvent at room temperature. 3. Elute the

solvent. 4. Concentrate the extract under a gentle nitrogen stream. 5. Reconstitute in a compatible injection
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solvent [1]. | | Key Advantage | Quick, easy, cost-effective, reduced solvent use [1]. | Effective for volatile

and semi-volatile compounds. |

2.4. Instrumental Analysis

Propaquizafop can be determined using two complementary techniques. The choice may depend on its

specific behavior and the laboratory's instrumentation.

Table 2: Instrumental Analysis Parameters

Technique
Gas Chromatography-Tandem
Mass Spectrometry (GC-
MS/MS)

Liquid Chromatography-Electrospray
Ionization-Time-of-Flight MS (LC/ESI-
QTOF)

Ionization Mode Electron Impact (EI) [1] Electrospray Ionization (ESI) [1]

Sample
Introduction

Thermal desorption of GC-injector
[1]

Liquid injection [1]

Chromatography Non-polar or mid-polar GC
column (e.g., 30 m x 0.25 mm,

0.25 µm film) [1]

Reverse-phase C18 LC column [1]

Mass Analysis Multiple Reaction Monitoring

(MRM) for high selectivity and
sensitivity [1]

Accurate mass measurement for quantitative

and confirmatory analysis [1]

Suitability Well-suited for volatile and
thermally stable pesticides [1].

Ideal for targeted analysis.

Capable of detecting a wider range of
pesticides, including more polar compounds

and metabolites. Enables retrospective
analysis [1].

2.5. Method Validation

The adapted method should be validated for propaquizafop. The parent method reported the following

performance for its scope of pesticides [1]:

Recovery: 70-120% for target compounds.
Method Quantification Limits (MQL):
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GFF (Particulate): 30 - 240 pg/m³
PUF/XAD-2 (Gaseous): 8 - 60 pg/m³

Linearity: Demonstrated with R² ≥ 0.99.

Matrix Effects: Signal suppression (LC) or enhancement (GC) were observed and should be
corrected using internal standards [1].

The following diagram illustrates the complete analytical workflow from sample collection to data analysis.

Discussion

This protocol provides a reliable path for determining propaquizafop in air. Key considerations include:

Phase Distribution: The partitioning of propaquizafop between the gaseous and particulate phases

depends on its physicochemical properties and ambient conditions, which this method is designed to
capture [1].

Metabolite Conversion: Be aware that propaquizafop can hydrolyze to form quizalofop in
environmental matrices [2]. Including this metabolite in the analytical scope may be necessary for a

complete mass balance.
Matrix Effects: The complex nature of air sample extracts necessitates the use of isotope-labelled

internal standards to correct for signal suppression or enhancement, ensuring quantitative accuracy
[1].

Conclusion

The detailed protocol outlined in this application note, adapted from a validated multi-residue method, is fit-

for-purpose for the determination of propaquizafop in both the gaseous and particulate phases of ambient

air. The method's high sensitivity, with quantification limits in the picogram per cubic meter range, makes it

suitable for monitoring environmental concentrations in agricultural regions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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